N-(2-chlorophenyl)-2-(3-((3-fluorophenyl)sulfonyl)-6-oxopyridazin-1(6H)-yl)acetamide

• IUPAC Name: N-(2-chlorophenyl)-2-[3-(3-fluorophenyl)sulfonyl-6-oxopyridazin-1-yl]acetamide
• InChI: InChI=1S/C18H13ClFN3O4S/c19-14-6-1-2-7-15(14)21-16(24)11-23-18(25)9-8-17(22-23)28(26,27)13-5-3-4-12(20)10-13/h1-10H,11H2,(H,21,24)
• InChI Key: XKRGNNRYZVYEDN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)CN2C(=O)C=CC(=N2)S(=O)(=O)C3=CC=CC(=C3)F)Cl
• Molecular Formula: C18H13ClFN3O4S
• Molecular Weight: 421.8 g/mol

Description

N-(2-chlorophenyl)-2-(3-((3-fluorophenyl)sulfonyl)-6-oxopyridazin-1(6H)-yl)acetamide is a useful research compound. Its molecular formula is C18H13ClFN3O4S and its molecular weight is 421.83. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• A study by Nafeesa et al. (2017) focused on the synthesis of N-substituted derivatives of 2-[(5-{1-[(4-chlorophenyl)sulfonyl]-3-piperidinyl}-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide, which were evaluated for antibacterial and anti-enzymatic potential, showing compound 6i as a good inhibitor of gram-negative bacterial strains with insights into the cytotoxic behavior of synthesized molecules (Nafeesa, Aziz‐ur‐Rehman, Abbasi, Siddiqui, Rasool, & Shah, 2017).

Pharmacological Evaluation

• Ghorab et al. (2015) investigated the cytotoxic activity of novel sulfonamide derivatives, finding compound 17 to be the most potent against breast cancer cell lines with IC55 value 66.6 μM compared to the reference drug 5-fluorouracil (Ghorab, Alsaid, Abdullah-al-Dhfyan, & Arafa, 2015).

Ligand-Protein Interactions and Efficiency Modeling

• Mary et al. (2020) synthesized and studied bioactive benzothiazolinone acetamide analogs, analyzing their vibrational spectra, electronic properties, and potential as photosensitizers in dye-sensitized solar cells (DSSCs), showing good light harvesting efficiency and NLO activity, with molecular docking indicating compound MFBA had the best binding affinity (Mary, Yalcin, Mary, Resmi, Thomas, Önkol, Kasap, & Yildiz, 2020).

Antimalarial and Potential COVID-19 Applications

• Fahim and Ismael (2021) conducted a reactivity investigation of N-(phenylsulfonyl)acetamide derivatives for antimalarial activity and explored their potential as COVID-19 drugs through computational calculations and molecular docking study, highlighting sulphonamide 6a for its excellent antimalarial activity and theoretical calculations supporting the growth tendency of electron transfer (Fahim & Ismael, 2021).